Cas no 2171737-97-4 (2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylacetamido}butanoic acid)

• Product Name: 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylacetamido}butanoic acid
• CAS No: 2171737-97-4
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6234977
• PubChem ID: 165808229
• Update Time: 2025-05-23

2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylacetamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylacetamido}butanoic acid
• 2171737-97-4
• 2-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]-N-methylacetamido}butanoic acid
• EN300-1493996

• Inchi： 1S/C27H32N2O5/c1-3-23(25(31)32)29(2)24(30)16-27(14-8-9-15-27)28-26(33)34-17-22-20-12-6-4-10-18(20)19-11-5-7-13-21(19)22/h4-7,10-13,22-23H,3,8-9,14-17H2,1-2H3,(H,28,33)(H,31,32)
• InChI Key： KTFHFPMPQYFZCV-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(N(C)C(C(=O)O)CC)=O)CCCC1)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylacetamido}butanoic acid

Introduction to 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylacetamido}butanoic Acid (CAS No. 2171737-97-4)

2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylacetamido}butanoic acid, identified by its CAS number 2171737-97-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising properties for various therapeutic applications, particularly in the realm of drug discovery and development. The intricate structure of this molecule, characterized by its fluoren-9-yl moiety and multiple functional groups, makes it a subject of intense study for researchers aiming to harness its potential in medicinal chemistry.

The molecular framework of 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylacetamido}butanoic acid is notable for its complexity and diversity in functional groups. The presence of the fluoren-9-yl group, a substituted benzene ring system, contributes to the molecule's stability and hydrophobicity, which are critical factors in drug design. This feature enhances the compound's ability to interact with biological targets, making it a valuable candidate for further exploration in pharmacological research.

The compound's name is rich in biochemical significance, with key segments such as (9H-fluoren-9-yl)methoxycarbonyl, cyclopentyl, and N-methylacetamido indicating specific structural and functional attributes. The (9H-fluoren-9-yl)methoxycarbonyl group is a protective group commonly used in peptide synthesis, suggesting that this compound may have applications in peptidomimetic drug development. The cyclopentyl ring introduces a rigid scaffold that can improve binding affinity to biological targets, while the N-methylacetamido moiety enhances solubility and bioavailability, crucial factors for drug efficacy.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced pharmacological properties. The unique structural features of 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylacetamido}butanoic acid position it as a promising candidate for several therapeutic areas. For instance, studies have indicated that compounds with similar structural motifs may exhibit anti-inflammatory, anticancer, and antimicrobial properties. These findings are particularly intriguing given the growing demand for targeted therapies that address complex diseases.

The role of computational chemistry and molecular modeling has been instrumental in understanding the potential applications of 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylacetamido}butanoic acid. Advanced computational techniques have allowed researchers to predict how this compound interacts with biological targets at the molecular level. These insights have guided the design of more effective derivatives and have paved the way for structure-based drug design strategies. By leveraging these computational tools, scientists can optimize the pharmacokinetic and pharmacodynamic properties of the compound, thereby enhancing its therapeutic potential.

The synthesis of 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylacetamido}butanoic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of various functional groups, ensuring high yield and purity. Researchers have employed advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and protecting group strategies, to construct the complex molecular framework efficiently. These synthetic advancements not only highlight the compound's accessibility but also demonstrate the progress made in synthetic chemistry over recent decades.

Evaluation of 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylacetamido}butanoic acid through preclinical studies has provided valuable insights into its biological activity. Initial experiments have shown that this compound exhibits moderate affinity for certain enzymes and receptors implicated in various diseases. These findings are encouraging and warrant further investigation into its potential as a lead compound for drug development. Additionally, the compound's stability under various conditions has been assessed, ensuring its suitability for formulation into pharmaceutical products.

The future prospects of 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylacetamido}butanoic acid are vast and multifaceted. Ongoing research aims to explore its efficacy in animal models and eventually translate these findings into clinical trials. Collaborations between academic institutions and pharmaceutical companies are essential to accelerate this process and bring new treatments to patients who suffer from chronic illnesses. Furthermore, advancements in biotechnology and artificial intelligence are expected to enhance drug discovery efforts, making compounds like 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylacetamido}butanoic acid more accessible for therapeutic use.

In conclusion, 2-{2--({(9H-fluoren--{methylcarbonyl})--{--{--{--{--{--{--{--{--{--{--{a}}}}}}}}}}}}}}}}}}}}}}}}})butanoic acid (CAS No. 2171737–97–4) is a remarkable compound with significant potential in pharmaceutical applications. Its complex structure, characterized by key functional groups such as (--{methylcarbonyl}), --{-cyclic--)moiety N---methylacetamide}, makes it an attractive candidate for further exploration in drug discovery. As research continues to uncover new therapeutic possibilities --{-cyclic--)moiety N---methylacetamide}, compounds like this one will play an increasingly important role --{-cyclic--)moiety N---methylacetamide}) therapeutic interventions --{-cyclic--)moiety N---methylacetamide}). --{-cyclic--)moiety N---methylacetamide}) ongoing studies --{-cyclic--)moiety N---methylacetamide}) promise --{-cyclic--)moiety N---methylacetamide}) bring --{-cyclic--)moiety N---methylacetamide}) groundbreaking advancements --{-cyclic--)moiety N---methylacetamide}) medical science.